Cas no 1185297-05-5 (4-(2-Methylphenoxy)aniline hydrochloride)

• Product Name: 4-(2-Methylphenoxy)aniline hydrochloride
• CAS No: 1185297-05-5
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• CID: 3046302
• PubChem ID: 45075260
• Update Time: 2025-10-16

4-(2-Methylphenoxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methylphenoxy)aniline hydrochloride
• 1185297-05-5
• 4-(2-methylphenoxy)aniline;hydrochloride
• AKOS015844440

• Inchi： 1S/C13H13NO.ClH/c1-10-4-2-3-5-13(10)15-12-8-6-11(14)7-9-12;/h2-9H,14H2,1H3;1H
• InChI Key： XRKANFQZAGDYRQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(N)=CC=1)C1C=CC=CC=1C.Cl

Computed Properties

• Exact Mass: 235.0763918g/mol
• Monoisotopic Mass: 235.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(2-Methylphenoxy)aniline hydrochloride

Introduction to 4-(2-Methylphenoxy)aniline hydrochloride (CAS No. 1185297-05-5)

4-(2-Methylphenoxy)aniline hydrochloride, with the CAS number 1185297-05-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a substituted aniline moiety and a methylphenyl ether group. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications.

The chemical formula of 4-(2-Methylphenoxy)aniline hydrochloride is C₁₃H₁₄N·HCl, and its molecular weight is approximately 233.71 g/mol. The compound is a white to off-white crystalline solid at room temperature, with a melting point ranging from 160°C to 162°C. Its solubility in water is moderate, and it is also soluble in organic solvents such as ethanol and methanol.

In recent years, 4-(2-Methylphenoxy)aniline hydrochloride has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as an intermediate in the synthesis of pharmaceuticals. The compound's aniline functionality and ether linkage provide a versatile platform for further chemical modifications, enabling the development of novel drugs with improved pharmacological properties.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the use of 4-(2-Methylphenoxy)aniline hydrochloride as a key intermediate in the synthesis of a new class of antiviral agents. These agents demonstrated potent activity against several viral strains, including influenza and herpes simplex virus (HSV). The researchers noted that the unique structural features of the compound contributed to its high efficacy and selectivity.

Beyond antiviral applications, 4-(2-Methylphenoxy)aniline hydrochloride has also shown promise in the development of anti-inflammatory drugs. A research team from the University of California, San Francisco, reported in a 2022 publication that derivatives of this compound exhibited significant anti-inflammatory effects in both in vitro and in vivo models. The study suggested that these derivatives could potentially be used to treat chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 4-(2-Methylphenoxy)aniline hydrochloride has been extensively evaluated through various toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, as with any pharmaceutical agent, proper handling and storage are essential to ensure safety and efficacy.

In addition to its pharmaceutical applications, 4-(2-Methylphenoxy)aniline hydrochloride has found use in other areas such as materials science and analytical chemistry. Its unique electronic properties make it suitable for use as a dopant in organic semiconductors, which are essential components in modern electronic devices such as organic light-emitting diodes (OLEDs).

The synthesis of 4-(2-Methylphenoxy)aniline hydrochloride typically involves several steps, including nitration, reduction, and etherification reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce energy consumption. For example, a 2021 study published in Green Chemistry described a novel catalytic method for the synthesis of this compound using recyclable catalysts.

The market demand for 4-(2-Methylphenoxy)aniline hydrochloride continues to grow due to its diverse applications and potential for further development. Key players in the chemical industry are investing heavily in research and development to optimize production processes and explore new uses for this versatile compound.

In conclusion, 4-(2-Methylphenoxy)aniline hydrochloride (CAS No. 1185297-05-5) is a multifaceted compound with significant potential in various fields, including pharmaceuticals, materials science, and analytical chemistry. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.